4-(Benzylsulfanyl)-1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxaline

• IUPAC Name: 4-benzylsulfanyl-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinoxaline
• InChI: InChI=1S/C17H11F3N4S/c18-17(19,20)16-23-22-14-15(25-10-11-6-2-1-3-7-11)21-12-8-4-5-9-13(12)24(14)16/h1-9H,10H2
• InChI Key: RRJDNWFCIYUQJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC3=CC=CC=C3N4C2=NN=C4C(F)(F)F
• Molecular Formula: C17H11F3N4S
• DSSTOX Substance ID: DTXSID201142619
• Molecular Weight: 360.4 g/mol
• CAS RN: 338420-46-5

Description

4-(Benzylsulfanyl)-1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxaline (4-BS-1-TFMTQ) is an organic compound that belongs to the family of heterocyclic compounds. It is a novel compound that has recently been developed and is gaining attention in the scientific community due to its interesting properties and potential applications. This compound is of particular interest due to its ability to interact with a variety of biological systems, including enzymes and proteins.

Scientific Research Applications

Antidepressant Potential

• Potential as Rapid-Onset Antidepressants: Compounds from the 4-amino[1,2,4]triazolo[4,3-a]quinoxaline class, closely related to the chemical , have shown promise as rapid-acting antidepressant agents. They exhibited significant activity in the Porsolt's behavioral despair model in rats, suggesting potential therapeutic benefits as novel antidepressants (Sarges et al., 1990).

Receptor Binding Studies

• Adenosine Receptor Antagonists: These compounds, including variations of the triazoloquinoxaline structure, have shown high affinity and selectivity for adenosine A1 and A2 receptors. This property is significant for developing treatments targeting these receptors (Biagi et al., 1998).
• Benzodiazepine Receptor Binding: Certain derivatives of triazoloquinoxaline have demonstrated affinity towards benzodiazepine receptors, a notable finding for the development of new therapeutic agents affecting the central nervous system (Colotta et al., 1997).

Anticonvulsant Activity

• Potential as Anticonvulsants: Some derivatives of [1,2,4]triazolo[4,3-a]quinoxaline, akin to the compound , have been synthesized and shown promising results as anticonvulsants, indicating their potential use in treating seizures (Wagle et al., 2009).

Antimicrobial Properties

• Antimicrobial and Antifungal Agents: Several derivatives of triazoloquinoxaline exhibited significant antimicrobial and antifungal activities, suggesting their potential use in developing new antimicrobial therapies (Badran et al., 2003).

Antitubercular Activity

• Efficacy Against Tuberculosis: A series of triazoloquinoxalines were synthesized and tested for their antitubercular properties. Certain compounds in this series were found to be particularly effective against tuberculosis (Sekhar et al., 2011).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, quinoxaline has been used in the design and development of numerous bioactive molecules.

Future Directions

The future directions for research on a compound like “4-(Benzylsulfanyl)-1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxaline” would likely depend on its potential applications. For instance, quinoxaline has been used in the design and development of numerous bioactive molecules, dyes, fluorescent materials, electroluminescent materials, and organic sensitizers for solar cell applications and polymeric optoelectronic materials, suggesting potential future directions in these areas.